Cas no 906352-93-0 (4-Thien-2-yltetrahydropyran-4-carbaldehyde)

• Product Name: 4-Thien-2-yltetrahydropyran-4-carbaldehyde
• CAS No: 906352-93-0
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 879823
• PubChem ID: 24229666
• Update Time: 2025-05-20

4-Thien-2-yltetrahydropyran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Thien-2-yltetrahydropyran-4-carbaldehyde
• 4-thiophen-2-yloxane-4-carbaldehyde
• 4-Thien-2-yltetrahydro-2H-pyran-4-carboxaldehyde
• CS-0459438
• 4-(Thiophen-2-yl)tetrahydro-2H-pyran-4-carbaldehyde
• 4-(thiophen-2-yl)oxane-4-carbaldehyde
• 4-THIOPHEN-2-YLTETRAHYDROPYRAN-4-CARBALDEHYDE
• MS-22518
• FT-0713560
• DTXSID70640371
• 4-THIEN-2-YLTETRAHYDRO-2H-PYRAN-4-CARBOXALDEHYDE 97%
• SCHEMBL5263610
• 906352-93-0
• AKOS006222707
• 4-thien-2-yltetrahydropyran-4-carbaldehyde, AldrichCPR
• DB-078751

• Inchi： 1S/C10H12O2S/c11-8-10(3-5-12-6-4-10)9-2-1-7-13-9/h1-2,7-8H,3-6H2
• InChI Key： BMUZFVLYGIZNAH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C=O)CCOCC1

Computed Properties

• Exact Mass: 196.05600
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.256
• Melting Point: 32-34°C
• Boiling Point: 312.7°C at 760 mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.608
• PSA: 54.54000
• LogP: 1.99520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-Thien-2-yltetrahydropyran-4-carbaldehyde

Exploring 4-Thien-2-yltetrahydropyran-4-carbaldehyde (CAS No. 906352-93-0): Properties, Applications, and Market Insights

4-Thien-2-yltetrahydropyran-4-carbaldehyde (CAS No. 906352-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic aldehyde, featuring a thiophene ring fused with a tetrahydropyran moiety, serves as a versatile building block in synthetic chemistry. Its unique molecular architecture makes it valuable for designing novel drug candidates and functional materials, aligning with current trends in precision medicine and green chemistry.

The compound's chemical stability and reactivity profile have made it particularly useful in medicinal chemistry. Researchers frequently employ 4-Thien-2-yltetrahydropyran-4-carbaldehyde as a key intermediate in the synthesis of potential therapeutic agents targeting neurological disorders and inflammatory conditions. Recent studies highlight its role in developing small molecule inhibitors, addressing growing interest in targeted drug delivery systems and personalized therapeutics – topics currently dominating pharmaceutical discussions.

From a structural perspective, the tetrahydropyran component contributes to the molecule's conformational rigidity, while the thiophene ring enhances its electronic properties. This combination creates a scaffold with balanced lipophilicity and hydrogen bonding capacity, crucial parameters in modern drug design approaches. The aldehyde functionality (CHO group) serves as an excellent handle for further molecular diversification, allowing chemists to create extensive libraries of derivatives for biological evaluation.

In materials science, 906352-93-0 has shown promise in the development of organic electronic materials. The thienyl group's electron-rich nature makes derivatives of this compound potential candidates for organic semiconductors and photovoltaic applications. This aligns with the global push toward sustainable energy solutions and flexible electronics, addressing frequently searched topics in scientific and industrial circles.

The synthesis of 4-Thien-2-yltetrahydropyran-4-carbaldehyde typically involves multistep organic transformations, with researchers constantly optimizing routes for better atom economy and reaction yields. Recent literature describes improved methods using catalytic processes that reduce waste generation, responding to the chemical industry's focus on environmentally friendly synthesis. These advancements make the compound more accessible for both academic and industrial applications.

Analytical characterization of this specialty chemical employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The availability of high-purity 906352-93-0 has enabled detailed structure-activity relationship studies, particularly in drug discovery programs targeting GPCRs (G-protein coupled receptors) – a hot topic in current pharmacological research.

The market for 4-Thien-2-yltetrahydropyran-4-carbaldehyde reflects broader trends in fine chemicals demand. Pharmaceutical companies and research institutions seek reliable suppliers of this high-value intermediate, especially those offering custom synthesis services and scale-up capabilities. Quality control parameters like chromatographic purity and residual solvent levels remain critical purchasing considerations, as evidenced by frequent searches for analytical specifications of specialty chemicals.

Future applications of CAS 906352-93-0 may expand into bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly growing areas in drug development. Its structural features make it suitable for creating bifunctional molecules – a concept generating substantial interest in both academic publications and patent filings. This positions the compound as potentially valuable in next-generation therapeutic modalities.

For researchers working with 4-Thien-2-yltetrahydropyran-4-carbaldehyde, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain its stability. These practical considerations frequently appear in technical discussions and online queries about working with sensitive aldehydes in synthetic workflows.

The scientific community continues to explore new derivatives of 906352-93-0, with recent publications demonstrating its utility in creating chiral auxiliaries and asymmetric catalysts. Such developments respond to the persistent demand for enantioselective synthesis methods in both pharmaceutical and fine chemical industries – another trending topic in chemical research.

In conclusion, 4-Thien-2-yltetrahydropyran-4-carbaldehyde represents a compelling case study in how specialized heterocyclic compounds enable advances across multiple scientific disciplines. Its dual utility in life sciences and materials development, combined with ongoing methodological improvements in its synthesis and application, ensure its continued relevance in cutting-edge research addressing some of today's most pressing scientific challenges.